Cas no 1955540-97-2 ({hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride)

• Product Name: {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride
• CAS No: 1955540-97-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD29763072
• CID: 5248062
• PubChem ID: 122236558
• Update Time: 2025-06-10

{hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-258525
• {hexahydro-1H-furo[3,4-c]pyran-1-yl}methanamine hydrochloride
• 1955540-97-2
• {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride

• MDL： MFCD29763072
• Inchi： 1S/C8H15NO2.ClH/c9-3-8-7-1-2-10-4-6(7)5-11-8;/h6-8H,1-5,9H2;1H
• InChI Key： KQVRORYDJXOSHD-UHFFFAOYSA-N
• SMILES： Cl.O1CC2COCCC2C1CN

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride

Introduction to {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride (CAS No. 1955540-97-2)

{hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride} is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound, identified by the CAS number 1955540-97-2, has garnered attention due to its complex molecular framework and its role as a key intermediate in the synthesis of various bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it a valuable asset in both laboratory research and industrial applications.

The molecular structure of {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride consists of a hexahydrofuro[3,4-c]pyran ring system attached to an amine group, which is further modified by a methyl group. This configuration contributes to its distinct chemical behavior and reactivity. The presence of the hydrochloride moiety not only improves its pharmacokinetic properties but also allows for easier handling and formulation in pharmaceutical products.

Recent research in the field of medicinal chemistry has highlighted the importance of such heterocyclic compounds in the development of new therapeutic agents. The {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride has been studied for its potential role in modulating various biological pathways. Its structural features make it a versatile scaffold for designing molecules that can interact with biological targets, thereby offering insights into the development of novel drugs.

One of the most intriguing aspects of this compound is its ability to serve as a precursor in the synthesis of more complex molecules. Researchers have utilized {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride to develop derivatives with enhanced pharmacological properties. These derivatives have shown promise in preclinical studies, particularly in the areas of central nervous system disorders and inflammatory conditions. The ability to modify the core structure while maintaining its basic framework allows for fine-tuning of biological activity.

The synthesis of {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to achieve high yields and purity. The hydrochloride salt is typically obtained through the reaction of the free base with hydrochloric acid, ensuring that the final product is stable and suitable for further applications.

In terms of application, {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride has found use in both academic research and industrial settings. Academic institutions utilize this compound as a teaching tool to illustrate complex organic chemistry concepts and as a starting material for exploring new synthetic pathways. In industry, it serves as an intermediate in the production of active pharmaceutical ingredients (APIs) that are used in various therapeutic formulations.

The safety profile of {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride has been thoroughly evaluated through extensive laboratory testing. While no comprehensive toxicological data is available at this time, preliminary studies suggest that it is well-tolerated at typical experimental doses. However, as with any chemical compound, proper handling procedures should be followed to minimize exposure risks.

Future research directions for {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride include exploring its potential in drug discovery programs and optimizing synthetic routes for large-scale production. Collaborative efforts between academic researchers and pharmaceutical companies could lead to innovative applications and commercialization opportunities. The compound's unique structural features make it a promising candidate for further investigation into novel therapeutic strategies.

The role of computational chemistry and molecular modeling in understanding the behavior of {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride cannot be overstated. These tools provide valuable insights into molecular interactions and help predict pharmacological activity. By integrating experimental data with computational methods, researchers can accelerate the drug discovery process and identify potential lead compounds more efficiently.

In conclusion, {hexahydro-1H-furo3,4-cpyran-1-yl}methanamine hydrochloride (CAS No. 1955540-97-2) is a fascinating compound with significant potential in pharmaceutical research and development. Its complex structure and diverse applications make it a valuable asset for both academic and industrial settings. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.